![molecular formula C20H24ClN3O B2499777 2-[(1-benzylpiperidin-4-yl)amino]-N-(4-chlorophenyl)acetamide CAS No. 882073-11-2](/img/structure/B2499777.png)
2-[(1-benzylpiperidin-4-yl)amino]-N-(4-chlorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[(1-benzylpiperidin-4-yl)amino]-N-(4-chlorophenyl)acetamide” is a chemical compound with the CAS Number: 882073-11-2. It has a molecular weight of 357.88 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for the compound is 1S/C20H24ClN3O/c21-17-6-8-19 (9-7-17)23-20 (25)14-22-18-10-12-24 (13-11-18)15-16-4-2-1-3-5-16/h1-9,18,22H,10-15H2, (H,23,25) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a density of 1.1±0.1 g/cm^3, a boiling point of 382.7±37.0 °C at 760 mmHg, and a flash point of 185.3±26.5 °C . It has 3 H bond acceptors, 2 H bond donors, and 5 freely rotating bonds .Scientific Research Applications
- Findings : In silico and in vitro studies revealed that several derivatives of this compound exhibit potent antioxidant properties. Notably, six derivatives demonstrated significant antioxidant activity in the oxygen radical absorbance capacity (ORAC) assay, comparable to or even more potent than standard antioxidants like ascorbic acid, resveratrol, and trolox .
- Findings : Among the synthesized derivatives, three compounds showed modest AChE/BuChE inhibitory activity. While not as potent as the antioxidant effects, these findings highlight the compound’s potential in addressing cholinergic dysfunction in neurodegenerative conditions .
- Findings : Although not directly related to the compound you mentioned, it’s worth noting that piperidine derivatives have been investigated in this context. Novel piperidin-4-ol derivatives were evaluated for CCR5 antagonism, aiming to combat HIV-1 infection .
- Findings : Piperine, an N-acylpiperidine found in plants of the Piperaceae family, exhibits powerful antioxidant action by inhibiting free radicals. While not directly related to the compound , this highlights the broader significance of piperidine moieties in biological systems .
- Findings : Researchers differentiate “poly-active” agents from “multi-target” ones. Poly-active molecules specifically target synergistic pharmacologies contributing to a disease. In the case of Alzheimer’s, addressing both free radicals and cholinergic dysfunction is essential. The compound’s dual properties align with this approach .
- Findings : The pharmacophores used (4,5-dimethoxy-2-nitrobenzohydrazide and 1-(1-benzylpiperidin-4-yl)ethan-1-one) were chosen for their ability to donate or accept hydrogen bonds and exert biological effects. These attributes contribute to their potential therapeutic relevance .
Antioxidant Activity
Cholinesterase Inhibition
CCR5 Antagonism for HIV-1 Treatment
Natural Piperidine-Based Compounds
Multi-Target Drug Design
Hydrogen Bonding and Biological Effects
Safety and Hazards
properties
IUPAC Name |
2-[(1-benzylpiperidin-4-yl)amino]-N-(4-chlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN3O/c21-17-6-8-19(9-7-17)23-20(25)14-22-18-10-12-24(13-11-18)15-16-4-2-1-3-5-16/h1-9,18,22H,10-15H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWPDBLHJOLYQGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NCC(=O)NC2=CC=C(C=C2)Cl)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(1-benzylpiperidin-4-yl)amino]-N-(4-chlorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.